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molecular formula C11H12BrN5O B8739010 3-bromo-N-(1-propyl-1H-tetrazol-5-yl)benzamide

3-bromo-N-(1-propyl-1H-tetrazol-5-yl)benzamide

Cat. No. B8739010
M. Wt: 310.15 g/mol
InChI Key: MYQLFOVOKFLDJP-UHFFFAOYSA-N
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Patent
US08975288B2

Procedure details

Employing 0.25 g (1.2 mmol) of 3-bromo-benzoic acid and 0.16 g (1.2 mmol) of 1-propyl-1H-tetrazol-5-amine in the procedure described above and elution with CH2Cl2/MeOH/Et3N (9.8:0.1:0.1) gave the product in 34% yield.
Name
3-bromo-benzoic acid
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
1-propyl-1H-tetrazol-5-amine
Quantity
0.16 g
Type
reactant
Reaction Step Two
Name
3-bromo-N-(1-propyl-1H-tetrazol-5-yl)benzamide
Yield
34%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=O.[CH2:11]([N:14]1[C:18]([NH2:19])=[N:17][N:16]=[N:15]1)[CH2:12][CH3:13]>>[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([NH:19][C:18]1[N:14]([CH2:11][CH2:12][CH3:13])[N:15]=[N:16][N:17]=1)=[O:7]

Inputs

Step One
Name
3-bromo-benzoic acid
Quantity
0.25 g
Type
reactant
Smiles
BrC=1C=C(C(=O)O)C=CC1
Step Two
Name
1-propyl-1H-tetrazol-5-amine
Quantity
0.16 g
Type
reactant
Smiles
C(CC)N1N=NN=C1N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
elution with CH2Cl2/MeOH/Et3N (9.8:0.1:0.1)
CUSTOM
Type
CUSTOM
Details
gave the product in 34% yield

Outcomes

Product
Name
3-bromo-N-(1-propyl-1H-tetrazol-5-yl)benzamide
Type
Smiles
BrC=1C=C(C(=O)NC2=NN=NN2CCC)C=CC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 34%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.